Cas no 765880-61-3 (6-chlorochroman-4-amine)

• Product Name: 6-chlorochroman-4-amine
• CAS No: 765880-61-3
• MF: C₉H₁₀ClNO
• MW: 183.634801387787
• MDL: MFCD07371530
• CID: 982780
• PubChem ID: 16244412
• Update Time: 2025-06-22

6-chlorochroman-4-amine Chemical and Physical Properties

Names and Identifiers

• 6-CHLORO-CHROMAN-4-YLAMINE
• 6-CHLORO-3,4-DIHYDRO-2H-CHROMEN-4-AMINE
• 6-chlorochroman-4-amine
• 4-amino-6-chlorochroman
• 6-CHLOROCHROMANE-4-YLAMINE
• AKOS002674542
• AS-58859
• 6-Chlorochroman-4-ylamine
• AB32585
• AB29108
• EN300-1238119
• CS-0005275
• 6-CHLORO-3,4-DIHYDRO-2H-1-BENZOPYRAN-4-AMINE
• AKOS016042415
• I11430
• FT-0694787
• SCHEMBL1265783
• MFCD07371530
• DLMNYSHJWHCTOD-UHFFFAOYSA-N
• DTXSID40585684
• 765880-61-3
• AB29112
• DB-075152

• MDL： MFCD07371530
• Inchi： 1S/C9H10ClNO/c10-6-1-2-9-7(5-6)8(11)3-4-12-9/h1-2,5,8H,3-4,11H2
• InChI Key： DLMNYSHJWHCTOD-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=C(C=1)C(CCO2)N

Computed Properties

• Exact Mass: 183.04500
• Monoisotopic Mass: 183.0450916g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 35.2Ų

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Boiling Point: 268.9±40.0 °C at 760 mmHg
• Flash Point: 116.4±27.3 °C
• PSA: 35.25000
• LogP: 2.82260
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

6-chlorochroman-4-amine Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 6-chlorochroman-4-amine

6-Chlorochroman-4-Amine: A Comprehensive Overview

The compound CAS No 765880-61-3, commonly referred to as 6-chlorochroman-4-amine, is a significant molecule in the field of organic chemistry. This compound belongs to the class of chroman derivatives, which have garnered considerable attention due to their versatile applications in pharmaceuticals, agrochemicals, and materials science. The structure of 6-chlorochroman-4-amine consists of a chroman ring with a chlorine substituent at the 6-position and an amine group at the 4-position, making it a unique derivative with distinct chemical properties.

Recent studies have highlighted the potential of 6-chlorochroman-4-amine as a precursor for synthesizing advanced materials, particularly in the realm of optoelectronics. Researchers have explored its ability to form self-assembled monolayers, which exhibit promising electronic properties suitable for use in organic light-emitting diodes (OLEDs) and photovoltaic devices. These findings underscore the importance of understanding the synthesis and characterization of this compound to unlock its full potential in modern technology.

The synthesis of CAS No 765880-61-3 typically involves multi-step reactions, starting from readily available starting materials such as chlorinated aromatic compounds and amines. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and environmental impact. For instance, the use of palladium-catalyzed coupling reactions has been reported to significantly enhance the yield and purity of 6-chlorochroman-4-amine, making it more accessible for large-scale applications.

In terms of chemical properties, 6-chlorochroman-4-amine exhibits interesting reactivity due to the electron-withdrawing effects of the chlorine atom and the nucleophilic nature of the amine group. These properties make it a valuable intermediate in various organic transformations, such as nucleophilic substitutions and condensation reactions. Recent research has also explored its role in bioconjugation chemistry, where it serves as a linker for attaching biomolecules to surfaces, opening new avenues in biosensor development.

The application landscape for CAS No 765880-61-3 is rapidly expanding, driven by its unique combination of structural features and reactivity. In the pharmaceutical industry, derivatives of this compound are being investigated for their potential as kinase inhibitors, which could lead to novel therapeutic agents for treating cancer and inflammatory diseases. Additionally, its use in agrochemicals has shown promise in developing more effective pesticides with reduced environmental toxicity.

In conclusion, 6-chlorochroman-4-amine, or CAS No 765880-61